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Compound of Interest

Compound Name: 4-Nitrophenylacetonitrile

Cat. No.: B121139

Application Notes and Protocols for 4-
Nitrophenylacetonitrile
Introduction

These application notes provide comprehensive safety, handling, and experimental protocols
for 4-Nitrophenylacetonitrile (CAS No. 555-21-5). This compound, also known as p-
nitrobenzyl cyanide, is a beige to yellow crystalline powder used as a laboratory chemical and
an intermediate in organic synthesis.[1][2][3] Due to its toxicity profile, strict adherence to safety
protocols is mandatory. This document is intended for researchers, scientists, and drug
development professionals.

Hazard Identification and Toxicology

4-Nitrophenylacetonitrile is classified as a hazardous chemical.[2] It is harmful if swallowed,
in contact with skin, or inhaled.[2][4] A primary concern is its potential to be metabolized to
cyanide in the body, which can inhibit cytochrome oxidase, impairing cellular respiration and
leading to severe health effects such as headache, dizziness, unconsciousness, and potentially
death.[1] The toxicological properties have not been fully investigated, and chronic effects may
be delayed.[1]

Table 1: Toxicological and Hazard Information
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Hazard L . .
o Description GHS Pictogram Signal Word
Classification
Acute Toxicity, Oral Harmful if swallowed. )
GHSO07 Warning[2]
(Category 4) [2][4]
Acute Toxicity, Dermal  Harmful in contact .
) ) GHSO07 Warning[2]
(Category 4) with skin.[2][4]
Acute Toxicity, o
) Harmful if inhaled.[2] ]
Inhalation (Category GHSO07 Warning[2]

2 [4]

. o May cause skin
Skin Irritation o - -
irritation.[1]

o May cause eye
Eye Irritation o - -
irritation.[1]

May be metabolized
Specific Target Organ to cyanide, which
Toxicity impairs cellular

respiration.[1][5]

Physicochemical Data

Proper handling and storage procedures are informed by the physicochemical properties of the
compound.

Table 2: Physicochemical Properties of 4-Nitrophenylacetonitrile
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Property Value Reference(s)
p-Nitrobenzyl cyanide, 4-

Synonyms _ . [1][2]
Nitrobenzeneacetonitrile

CAS Number 555-21-5 [1][6]

Molecular Formula C8H6N202 [1][6]

Molecular Weight 162.15 g/mol [1][6]
Cream to yellow crystalline

Appearance [11[3]
powder/needles

Melting Point 113-118 °C [2][6]

Boiling Point 195-197 °C @ 12-16 mmHg [2][3]

Solubility Insoluble in water [11[7]

N Stable under normal
Stability [1][5]
temperatures and pressures

Strong oxidizing agents, strong
Incompatibilities reducing agents, strong acids, [1][5]

strong bases

Nitrogen oxides, carbon
Hazardous Decomposition monoxide, carbon dioxide, [1][5]

irritating and toxic fumes

Standard Laboratory Protocols
Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required when handling 4-Nitrophenylacetonitrile to
minimize exposure.

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1]
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o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab
coat or chemical protective clothing to prevent skin exposure.[1][8]

o Respiratory Protection: Use a NIOSH-approved respirator (e.g., N95 dust mask for solids) or
work within a certified chemical fume hood.[1][6] A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements must be followed whenever
workplace conditions warrant a respirator's use.[1]

o Footwear: Closed-toe shoes are mandatory in the laboratory.[8]

Handling and Storage

e Handling:

[e]

Always handle 4-Nitrophenylacetonitrile within a chemical fume hood to minimize
inhalation risk.

[¢]

Use with adequate ventilation and minimize dust generation and accumulation.[1][5]

[e]

Avoid contact with eyes, skin, and clothing.[5]

o

Do not eat, drink, or smoke when using this product.[4]

[¢]

Wash hands and any exposed skin thoroughly after handling.[2]

[e]

Remove contaminated clothing and wash it before reuse.[1][5]

e Storage:

o

Store in a tightly closed container.[1][5]

[¢]

Keep in a cool, dry, and well-ventilated area.[2][9]

[¢]

Store away from incompatible substances such as strong acids, bases, oxidizing agents,
and reducing agents.[5]

[e]

Store in a locked cabinet or area accessible only to authorized personnel.[9]
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Caption: General lab workflow for handling 4-Nitrophenylacetonitrile.
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Emergency Procedures

Facilities storing or utilizing this material must be equipped with an eyewash station and a
safety shower.[1]

First-Aid Measures

Immediate medical attention is required for all routes of exposure.

 Inhalation: Remove the victim from exposure to fresh air immediately.[1][5] If breathing is
difficult, give oxygen. If not breathing, give artificial respiration.[5] Call a poison center or
doctor.[2]

o Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes
while removing all contaminated clothing and shoes.[1][5] Get medical aid.[5]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][5] Get medical attention.[2]

 Ingestion: If the victim is conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or
water.[1][5] Do NOT induce vomiting.[1][5] Never give anything by mouth to an unconscious
person.[1] Seek immediate medical attention.[4]

Spill and Leak Protocol (Minor Spill < 5g)

This protocol applies to small, contained spills that can be managed by trained laboratory
personnel.

o Alert & Evacuate: Alert personnel in the immediate area. Restrict access.

e Assess: Ensure the spill does not pose a fire or major inhalation hazard. If it does, evacuate
and call emergency services.

» PPE: Don appropriate PPE, including a respirator, chemical-resistant gloves, and safety
goggles.[10]

» Containment: Prevent the spread of dust. Do not use a dry brush.
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Cleanup: Gently cover the spill with an inert, non-combustible absorbent material (e.g., sand,
vermiculite).[11] Sweep up the mixture and place it into a suitable, labeled container for
hazardous waste disposal.[1][5] Avoid generating dusty conditions.[1]

Decontamination: Clean the spill area with soap and water, collecting the cleaning materials
as hazardous waste.[12][13]

Ventilate: Allow the area to ventilate before resuming work.[1]

Report: Report the incident to the laboratory supervisor and Environmental Health & Safety
(EHS) office.[10][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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